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Introduction

UNC8153 is a potent and selective degrader of the nuclear receptor-binding SET domain-
containing 2 (NSD2) protein.[1] As a trifluoroacetate (TFA) salt, proper handling and
preparation of UNC8153 are crucial for accurate and reproducible experimental results.
Dimethyl sulfoxide (DMSOQO) is a common solvent for dissolving UNC8153 TFA for in vitro
studies. These application notes provide detailed protocols for the solubilization, preparation,
and storage of UNC8153 TFA in DMSO, along with an overview of its mechanism of action.

UNC8153 TFA Properties and Solubility

A summary of the key properties of UNC8153 TFA and its solubility in DMSO is presented
below. This information is essential for preparing stock solutions of a desired concentration.
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Property Value
Molecular Weight 697.7 g/mol (as TFA salt)
Appearance Solid

= 30 mg/mL.[2] Some suppliers report solubility
up to 100 mg/mL, but starting with 30 mg/mL is

Solubility in DMSO ) )
recommended to ensure complete dissolution.

[3]

Storage of Solid Store at -20°C for up to 4 years.[2]

Store in aliquots at -80°C for up to 6 months or
Storage of Stock Solution at -20°C for up to 1 month. Avoid repeated

freeze-thaw cycles.[1]

Note on Trifluoroacetate (TFA) Salt: The TFA counterion is a remnant of the synthesis and
purification process. For most in vitro assays, its presence at typical working concentrations is
not expected to interfere. However, for sensitive biological assays or in vivo studies, the
potential effects of TFA should be considered.

Experimental Protocols
Preparation of a 10 mM UNC8153 TFA Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of UNC8153 TFA in DMSO.

Materials:

UNC8153 TFA powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips
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e \ortex mixer
e Sonicator (optional)
Protocol:

o Equilibrate the Vial: Before opening, allow the vial of UNC8153 TFA powder to warm to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,
which can affect the stability and solubility of the compound.

o Centrifuge the Vial: Briefly centrifuge the vial at a low speed (e.g., 1,000 x g for 1 minute) to
ensure all the powder is collected at the bottom.

o Calculate Required Mass and Volume:

o To prepare 1 mL of a 10 mM stock solution, you will need 6.977 mg of UNC8153 TFA
(Molecular Weight = 697.7 g/mol ).

o Calculation: 0.01 mol/L * 1 L/1000 mL * 697.7 g/mol * 1000 mg/g = 6.977 mg/mL
e Dissolve the Compound:

o Carefully weigh the calculated amount of UNC8153 TFA and add it to a sterile
microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO. For example, add 1 mL of DMSO to
6.977 mg of the compound.

o Cap the tube tightly and vortex the solution until the powder is completely dissolved.

o If the compound does not fully dissolve with vortexing, sonicate the tube in a water bath
for 5-10 minutes or warm it gently to 37°C.

o Storage:

o Once fully dissolved, aliquot the stock solution into single-use volumes to minimize freeze-
thaw cycles.
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o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[1]

Preparation of Working Solutions

For cell-based assays, the 10 mM stock solution should be further diluted in cell culture
medium to the desired final concentration.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to avoid solvent-induced cytotoxicity.

» Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Mechanism of Action: NSD2 Degradation

UNC8153 acts as a targeted protein degrader. It selectively binds to the PWWP1 domain of
NSD2, a histone methyltransferase.[1] This binding event facilitates the recruitment of an E3
ubiquitin ligase, leading to the polyubiquitination of NSD2. The polyubiquitinated NSD2 is then
recognized and degraded by the proteasome. The degradation of NSD2 results in a reduction
of its catalytic product, the dimethylation of histone H3 at lysine 36 (H3K36me2), which is
implicated in the pathogenesis of certain cancers, such as multiple myeloma.[1][4]

Visualizations
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Stock Solution Preparation
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Caption: Workflow for Preparing UNC8153 TFA Stock Solution in DMSO.
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Caption: UNC8153 Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13909994/docs?utm_src=pdf-body-img#application-notes-and-protocols-unc8153-tfa-in-dmso
https://www.benchchem.com/product/b13909994?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13909994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing
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o 4. Discovery of a Potent and Selective Targeted NSD2 Degrader for the Reduction of
H3K36me2 - PubMed [pubmed.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Application Notes and Protocols: UNC8153 TFA in
DMSOQO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13909994/docs#application-notes-and-protocols-
unc8153-tfa-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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